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Compound of Interest

Compound Name: Phosdrin

Cat. No.: B033356 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of hazardous materials like Phosdrin (Mevinphos) is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

information for the safe disposal of Phosdrin, ensuring compliance with regulatory standards

and minimizing risk.

Phosdrin is a highly toxic organophosphate insecticide that is extremely hazardous to humans

and the environment.[1][2][3] Due to its toxicity, disposal must be conducted in strict

accordance with all applicable local, regional, national, and international regulations.[1][3][4]

Improper disposal can lead to severe environmental contamination and health risks.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves,

protective clothing, goggles or a face shield, and respiratory protection.[2][5] All handling of

Phosdrin should be performed in a well-ventilated area, away from ignition sources.[3][6]

Step-by-Step Disposal Procedures for Unused or
Waste Phosdrin
The primary and most crucial step in Phosdrin disposal is to contact a licensed hazardous

waste disposal company. Due to its classification as a hazardous material, Phosdrin should

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b033356?utm_src=pdf-interest
https://www.benchchem.com/product/b033356?utm_src=pdf-body
https://www.benchchem.com/product/b033356?utm_src=pdf-body
https://www.benchchem.com/product/b033356?utm_src=pdf-body
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://cameochemicals.noaa.gov/chris/PHD.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13037%20English%20SDS%20US.pdf
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13037%20English%20SDS%20US.pdf
https://static.cymitquimica.com/products/04/pdf/sds-C15220000.pdf
https://cameochemicals.noaa.gov/chris/PHD.pdf
https://www.cdc.gov/niosh/npg/npgd0503.html
https://www.benchchem.com/product/b033356?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-13037%20English%20SDS%20US.pdf
https://www.agilent.com/cs/library/msds/PST-3175K100A01_NAEnglish.pdf
https://www.benchchem.com/product/b033356?utm_src=pdf-body
https://www.benchchem.com/product/b033356?utm_src=pdf-body
https://www.benchchem.com/product/b033356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


not be disposed of with general laboratory or household waste, nor should it be poured down

the drain or into any sewer system.[1][6][7]

Contact Professionals: The recommended disposal procedure is to engage a professional

hazardous waste management service.[8] These companies are equipped to handle and

transport hazardous materials safely and in compliance with regulations.

Proper Labeling and Storage: While awaiting pickup, store the Phosdrin waste in its original

or a compatible, tightly sealed container.[9][10] The container must be clearly labeled as

"Hazardous Waste" and include the chemical name "Phosdrin (Mevinphos)". Store the

container in a designated, secure, and well-ventilated hazardous waste accumulation area.

[3][4]

Regulatory Compliance: Disposal must adhere to official regulations.[1][6] Consult your

institution's Environmental Health and Safety (EHS) department for specific internal

procedures and to ensure compliance with all legal requirements.

Emergency Spill Procedures
In the event of a Phosdrin spill, immediate and appropriate action is necessary to contain the

material and prevent exposure.

Evacuate and Secure the Area: Keep all non-essential personnel away from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.[1][6]

Absorb the Spill: Use an inert, absorbent material such as sand, diatomite, or universal

binders to contain the liquid.[1][6] Do not use combustible materials like sawdust.

Collect and Containerize: Carefully collect the absorbed material and place it into a

designated, sealable container for hazardous waste.[11]

Decontaminate the Area: Clean the spill area with a suitable decontamination solution as

recommended by your safety protocols.

Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be

disposed of as hazardous waste.[1]
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Decontamination and Disposal of Empty Containers
Empty Phosdrin containers are still considered hazardous due to chemical residues and must

be handled with care.[7]

Triple-Rinsing Procedure:

The standard procedure for decontaminating empty pesticide containers is triple-rinsing.[7][12]

Initial Rinse: Fill the empty container about one-quarter full with a suitable solvent (e.g.,

water, as recommended for some pesticides, though solvent choice should be confirmed

with safety data).[7][12] Securely cap the container and shake vigorously for at least 30

seconds.[12] Pour the rinsate into a designated hazardous waste container.

Repeat: Repeat the rinsing process two more times.[12]

Container Disposal: After triple-rinsing, the container may still need to be disposed of as

hazardous waste, depending on local regulations. Puncture the container to prevent reuse.

[10] Consult your hazardous waste disposal provider for specific instructions on rinsed

container disposal.

Quantitative Data Summary
The following table summarizes key quantitative data related to Phosdrin.

Parameter Value Reference

UN Number UN3018 or UN3278 [1][4]

Hazard Class 6.1 (Toxic) [4]

Packing Group I [4]

Flash Point 175°F (Open Cup) [2]

Water Solubility Miscible [5]

Logical Workflow for Phosdrin Disposal
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The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Phosdrin.

Preparation & Assessment

Safe Handling

Disposal Pathway

Identify Phosdrin Waste
(Unused product, contaminated materials, empty containers)

Consult Safety Data Sheet (SDS) & Institutional Protocols

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Is it an empty container?

Triple-Rinse Container
(Collect rinsate as hazardous waste)

Yes

Package and Label Waste
(Unused product, spill debris, rinsate)

No

Dispose of Rinsed Container per Regulations Store in Designated Hazardous Waste Area

Contact Licensed Hazardous Waste Disposal Company

Arrange for Waste Pickup and Manifesting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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